Cas no 949034-30-4 (3-ETHYL-1H-PYRAZOLE-5-CARBOXYLIC ACID)
3-ETHYL-1H-PYRAZOLE-5-CARBOXYLIC ACID Chemical and Physical Properties
Names and Identifiers
-
- 3-ETHYL-1H-PYRAZOLE-5-CARBOXYLIC ACID
- BDBM50216539
- AB00991467-01
- DTXSID90406774
- 1H-pyrazole-5-carboxylic acid, 3-ethyl-
- DB-013251
- Z367451040
- STK894311
- BS-13254
- MFCD06742804
- BBL021598
- 949034-30-4
- CS-0145746
- A1-09614
- ALBB-016379
- 5-ethyl-1H-pyrazole-3-carboxylicAcid
- WCQYJWRMYFJLRQ-UHFFFAOYSA-N
- 4027-59-2
- AKOS005143986
- SCHEMBL1431995
- EN300-35862
- 3-Ethyl-1H-pyrazol-5-carboxylic acid
- 5-ethyl-1H-pyrazole-3-carboxylic Acid
- CHEMBL394498
- AKOS002665028
- W16046
-
- Inchi: 1S/C6H8N2O2/c1-2-4-3-5(6(9)10)8-7-4/h3H,2H2,1H3,(H,7,8)(H,9,10)
- InChI Key: WCQYJWRMYFJLRQ-UHFFFAOYSA-N
- SMILES: OC(C1C=C(CC)NN=1)=O
Computed Properties
- Exact Mass: 140.058577502Da
- Monoisotopic Mass: 140.058577502Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 66Ų
3-ETHYL-1H-PYRAZOLE-5-CARBOXYLIC ACID Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P024XXQ-1g |
3-ethyl-1H-pyrazole-5-carboxylic acid |
949034-30-4 | 95% | 1g |
$242.00 | 2024-04-19 | |
| 1PlusChem | 1P024XXQ-5g |
3-ethyl-1H-pyrazole-5-carboxylic acid |
949034-30-4 | 95% | 5g |
$948.00 | 2024-04-19 |
3-ETHYL-1H-PYRAZOLE-5-CARBOXYLIC ACID Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 3-ETHYL-1H-PYRAZOLE-5-CARBOXYLIC ACID
Recent Advances in the Application of 3-Ethyl-1H-Pyrazole-5-Carboxylic Acid (CAS 949034-30-4) in Chemical Biology and Pharmaceutical Research
3-Ethyl-1H-pyrazole-5-carboxylic acid (CAS 949034-30-4) has emerged as a promising scaffold in medicinal chemistry and drug discovery due to its versatile chemical properties and biological activities. Recent studies have highlighted its potential as a key building block for the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer drug development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and biological evaluation.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 3-ethyl-1H-pyrazole-5-carboxylic acid derivatives via a one-pot multicomponent reaction. The researchers optimized the reaction conditions to achieve high yields (up to 85%) and excellent purity (>98%), making this method particularly suitable for large-scale production. The study also revealed that the ethyl group at the 3-position significantly enhances the compound's metabolic stability compared to its methyl or propyl analogs.
In terms of biological activity, recent in vitro studies have shown that 3-ethyl-1H-pyrazole-5-carboxylic acid derivatives exhibit potent inhibitory effects against several kinase targets, including JAK2 and EGFR. A 2024 structure-activity relationship (SAR) study published in Bioorganic & Medicinal Chemistry Letters identified that the carboxylic acid moiety plays a crucial role in target binding, while the ethyl group contributes to improved membrane permeability. These findings suggest that this scaffold could serve as a valuable starting point for developing kinase inhibitors.
From a pharmaceutical formulation perspective, researchers have made significant progress in addressing the solubility challenges associated with 3-ethyl-1H-pyrazole-5-carboxylic acid. A recent patent application (WO2023124567) describes novel salt forms and cocrystals that dramatically improve the compound's aqueous solubility while maintaining its stability. These formulation advances could facilitate the development of more bioavailable drug products based on this scaffold.
Looking forward, the unique properties of 3-ethyl-1H-pyrazole-5-carboxylic acid position it as a versatile intermediate for drug discovery. Current research efforts are exploring its application in PROTAC (proteolysis targeting chimera) design and as a linker in antibody-drug conjugates (ADCs). The compound's ability to serve as both a hydrogen bond donor and acceptor, combined with its favorable physicochemical properties, makes it particularly attractive for these emerging therapeutic modalities.
949034-30-4 (3-ETHYL-1H-PYRAZOLE-5-CARBOXYLIC ACID) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)